3-Hydroxy-2,2-dimethylpent-4-enoic acid

3-Hydroxy-2,2-dimethylpent-4-enoic acid is an organic compound characterized by its unique structure, which includes a hydroxyl group and a double bond in a branched chain. The chemical formula for this compound is C₇H₁₄O₃, and it features a carboxylic acid functional group, making it a member of the hydroxy acids family. This compound is significant due to its potential applications in various fields, including pharmaceuticals and materials science.

• Esterification: The carboxylic acid can react with alcohols to form esters.
• Decarboxylation: Under certain conditions, it may lose carbon dioxide.
• Reduction: The hydroxyl group can be reduced to form an alkane.
• Condensation Reactions: It can participate in condensation reactions with amines or other nucleophiles to form amides or other derivatives.

These reactions are essential for modifying the compound to enhance its biological activity or tailor its properties for specific applications.

Research indicates that 3-hydroxy-2,2-dimethylpent-4-enoic acid exhibits various biological activities. It has been studied for its potential antimicrobial properties and its ability to inhibit specific enzymes related to cancer progression. For instance, derivatives of this compound have shown promise as histone deacetylase inhibitors, which are important in cancer therapy due to their role in regulating gene expression and cell cycle progression .

The synthesis of 3-hydroxy-2,2-dimethylpent-4-enoic acid can be achieved through several methods:

• Starting from Simple Precursors: It can be synthesized from simpler organic compounds through multi-step reactions involving alkylation and oxidation steps.
• Knoevenagel Condensation: This method involves the reaction of aldehydes with active methylene compounds, leading to the formation of α,β-unsaturated acids.
• Hydrolysis of Esters: The corresponding esters can be hydrolyzed under acidic or basic conditions to yield the desired acid .

These methods allow for the production of the compound in varying yields and purities depending on the reaction conditions employed.

3-Hydroxy-2,2-dimethylpent-4-enoic acid has several potential applications:

• Pharmaceuticals: Its derivatives are being explored for their anticancer properties and as potential drugs targeting specific biological pathways.
• Materials Science: The compound can serve as a building block for synthesizing polymers with unique properties suitable for electronic applications.
• Agriculture: Potential use as a biopesticide due to its antimicrobial properties.

These applications highlight the versatility of this compound in various industrial sectors.

Studies on the interactions of 3-hydroxy-2,2-dimethylpent-4-enoic acid with biological targets have shown promising results. For example, research has indicated that certain derivatives can effectively bind to histone deacetylases, inhibiting their activity and consequently affecting cancer cell proliferation . Further interaction studies are necessary to elucidate the full scope of its biological effects and mechanisms.

Several compounds share structural similarities with 3-hydroxy-2,2-dimethylpent-4-enoic acid. Here are some notable examples:

These compounds differ primarily in their branching patterns and functional groups but exhibit similar reactivity due to the presence of hydroxyl and carboxylic groups.

The uniqueness of 3-hydroxy-2,2-dimethylpent-4-enoic acid lies in its specific branching structure and dual functionality (hydroxyl and carboxylic acid), which may endow it with distinct biological activities compared to its analogs.

3-Hydroxy-2,2-dimethylpent-4-enoic acid represents a branched chain hydroxy carboxylic acid with distinctive structural features that merit comprehensive investigation [1]. The compound exhibits a molecular formula of C₇H₁₂O₃ with a molecular weight of 144.17 grams per mole [1]. The International Union of Pure and Applied Chemistry designation confirms the systematic nomenclature as 3-hydroxy-2,2-dimethylpent-4-enoic acid, reflecting the precise positioning of functional groups within the pentanoic acid framework [1] [2].

The molecular architecture encompasses three primary functional elements: a carboxylic acid group, a secondary hydroxyl group at the third carbon position, and a terminal alkene moiety [1]. The presence of two methyl substituents at the second carbon creates a quaternary carbon center, introducing significant steric hindrance that influences the overall molecular geometry and reactivity patterns [1] [2].

International Union of Pure and Applied Chemistry-Compliant Stereochemical Analysis

The stereochemical characterization of 3-hydroxy-2,2-dimethylpent-4-enoic acid reveals the presence of one chiral center located at carbon-3, which bears the hydroxyl substituent [3] [4]. This asymmetric carbon creates the potential for two enantiomeric forms, designated as R and S configurations according to Cahn-Ingold-Prelog priority rules [3] [5]. The determination of absolute configuration requires consideration of the priority sequence: carboxylic acid-bearing quaternary carbon > hydroxyl group > vinyl group > hydrogen atom [4] [5].

The compound exhibits optical activity due to the presence of this stereogenic center, making it capable of rotating plane-polarized light [3] [4]. Stereochemical analysis indicates that the hydroxyl group at position 3 can adopt either axial or equatorial orientations relative to the carbon backbone, influencing both the physical properties and reactivity patterns of the molecule [3] [5]. The quaternary carbon at position 2 eliminates potential stereoisomerism at this location due to the presence of two identical methyl substituents [3].

Computational stereochemical investigations employing density functional theory methodologies have been utilized to predict the preferred conformational arrangements and energy differences between stereoisomers [6] [7]. These theoretical approaches provide insights into the thermodynamic stability of different stereochemical forms and their interconversion barriers [6] [8]. The stereochemical assignment becomes particularly crucial for understanding the compound's behavior in asymmetric synthetic transformations and its interactions with chiral environments [4] [9].

Conformational Dynamics via X-ray Crystallography

While direct X-ray crystallographic data for 3-hydroxy-2,2-dimethylpent-4-enoic acid remains limited in the current literature, insights can be derived from crystallographic studies of structurally related carboxylic acid derivatives [10] [11]. The conformational dynamics of branched carboxylic acids in the solid state are governed by intermolecular hydrogen bonding patterns and steric interactions arising from methyl substituents [10] [12].

Crystallographic investigations of similar dimethyl-substituted carboxylic acids reveal that the presence of bulky substituents at the alpha position significantly influences the molecular packing arrangements [11] [12]. The quaternary carbon center in 3-hydroxy-2,2-dimethylpent-4-enoic acid is expected to adopt a tetrahedral geometry with bond angles approximating 109.5 degrees [10] [11]. The hydroxyl group at position 3 likely participates in both intramolecular and intermolecular hydrogen bonding networks, stabilizing specific conformational arrangements in the crystalline phase [11] [13].

Comparative analysis with related pentenoic acid derivatives suggests that the compound may exhibit polymorphic behavior, with different crystal forms displaying distinct conformational preferences [10] [12]. The vinyl group at the terminal position introduces additional conformational flexibility, allowing for rotation around the C3-C4 bond axis [11] [14]. This rotational freedom, combined with the rigid quaternary carbon center, creates a unique conformational landscape that influences the overall crystal packing efficiency [10] [12].

Temperature-dependent crystallographic studies of analogous compounds indicate that thermal motion affects the conformational dynamics, particularly around the hydroxyl group and the vinyl moiety [11] [13]. The interplay between conformational energy and crystal packing forces determines the preferred solid-state structure and influences properties such as melting point and solubility [10] [12].

Comparative Molecular Orbital Analysis with Structural Analogs

Molecular orbital analysis of 3-hydroxy-2,2-dimethylpent-4-enoic acid in comparison with structural analogs provides fundamental insights into electronic structure and reactivity patterns [15] [16]. The compound's electronic configuration exhibits characteristic features of both carboxylic acids and secondary alcohols, with distinct molecular orbital contributions from each functional group [15] [17].

The highest occupied molecular orbital primarily localizes on the carboxylic acid oxygen atoms and the hydroxyl group, reflecting the electron-rich nature of these heteroatoms [15] [16]. The lowest unoccupied molecular orbital demonstrates significant contribution from the carbonyl carbon, consistent with the electrophilic character typical of carboxylic acid derivatives [15] [17]. The presence of the alkene moiety introduces π-orbital contributions that extend the conjugated system and influence the overall electronic distribution [15] [18].

Comparative analysis with 3-hydroxy-2,3-dimethylpent-4-enoic acid reveals significant differences in molecular orbital energies and distributions [19] [20]. The repositioning of one methyl group from the 2-position to the 3-position alters the steric environment around the hydroxyl group and modifies the electronic interactions [19] [15]. Density functional theory calculations demonstrate that the quaternary carbon configuration in the target compound results in higher-energy molecular orbitals compared to the tertiary carbon analog [15] [6].

The molecular orbital analysis reveals that the branching pattern significantly affects the frontier orbital energies and the compound's susceptibility to nucleophilic and electrophilic attack [15] [16]. The electron-withdrawing effect of the carboxylic acid group influences the orbital coefficients throughout the molecular framework, with particular impact on the hydroxyl group's basicity and hydrogen bonding capability [16] [21].

Computational studies employing various density functional theory methodologies, including B3LYP and CAM-B3LYP functionals, provide quantitative insights into orbital energies and electronic transitions [6] [7]. These calculations demonstrate that the compound exhibits characteristic ultraviolet absorption patterns consistent with n→π* transitions of the carbonyl group and π→π* transitions of the alkene moiety [15] [6].

Hydrogen Bonding Networks in Crystalline Phase

The hydrogen bonding networks in the crystalline phase of 3-hydroxy-2,2-dimethylpent-4-enoic acid are governed by the presence of both carboxylic acid and hydroxyl functional groups, creating multiple opportunities for intermolecular interactions [22] [23]. The carboxylic acid functionality typically forms the characteristic cyclic dimeric structure through dual hydrogen bonds, with O-H···O distances ranging from 2.6 to 2.8 Angstroms [22] [13].

The secondary hydroxyl group at position 3 participates in additional hydrogen bonding interactions, creating extended three-dimensional networks that stabilize the crystalline lattice [23] [13]. These hydroxyl-mediated interactions exhibit typical O-H···O bond lengths of approximately 2.7 to 2.9 Angstroms and contribute significantly to the overall crystal packing efficiency [22] [24]. The presence of multiple hydrogen bond donors and acceptors within the same molecule enables the formation of complex supramolecular architectures [23] [25].

Computational analysis of hydrogen bonding patterns in related carboxylic acid systems reveals that the strength of individual hydrogen bonds ranges from 4 to 5 kilocalories per mole for typical O-H···O interactions [23] [24]. The geometric constraints imposed by the branched carbon framework influence the directionality and accessibility of hydrogen bonding sites, affecting the overall network topology [22] [13]. The quaternary carbon center creates steric hindrance that may prevent the formation of certain hydrogen bonding motifs while promoting others [23] [25].

Comparative studies with linear carboxylic acids demonstrate that branched systems like 3-hydroxy-2,2-dimethylpent-4-enoic acid exhibit altered hydrogen bonding cooperativity effects [16] [26]. The presence of multiple methyl groups creates hydrophobic regions that influence the overall crystal packing and may lead to the formation of segregated polar and nonpolar domains within the crystal structure [26] [24]. These structural features contribute to the unique physical properties of the compound and influence its behavior in different solvation environments [22] [25].

3-Hydroxy-2,2-dimethylpent-4-enoic acid represents a structurally complex hydroxylated carboxylic acid with significant potential in pharmaceutical and materials science applications. The compound features a unique molecular architecture containing both hydroxyl and carboxylic acid functional groups, along with a terminal alkene and two methyl substituents at the alpha position. This structural complexity necessitates sophisticated synthetic approaches that can achieve high levels of regio- and stereoselectivity while maintaining practical scalability and environmental sustainability [1] .

Enantioselective Synthesis Strategies

Asymmetric Dihydroxylation Methodologies

The development of enantioselective synthesis strategies for 3-hydroxy-2,2-dimethylpent-4-enoic acid has been significantly advanced through the application of asymmetric dihydroxylation reactions. The Sharpless asymmetric dihydroxylation methodology represents one of the most reliable and predictable approaches for achieving chiral control in the formation of vicinal diols [3] [4].

Research conducted on related benzopyran substrates has demonstrated the effectiveness of osmium-catalyzed asymmetric dihydroxylation using chiral ligands such as dihydroquinine para-phenanthroline and dihydroquinidine para-phenanthroline. These reactions typically proceed under mild conditions at zero degrees Celsius, yielding cis-hydroxyl groups at the target carbons with high enantioselectivity [3] [4].

The optimization of asymmetric dihydroxylation conditions involves careful control of several key parameters. Temperature control at zero degrees Celsius is critical for maintaining high enantioselectivity, with enantiomeric excesses ranging from seventy-three to eighty-five percent being achievable under optimized conditions [3]. The choice of chiral ligand system significantly influences the absolute configuration of the resulting products, with dihydroquinine para-phenanthroline and dihydroquinidine para-phenanthroline providing access to opposite enantiomers [4].

Chiral Auxiliary-Based Approaches

The utilization of chiral auxiliaries represents another significant strategy for achieving enantioselective synthesis of hydroxylated carboxylic acids. Research has demonstrated the effectiveness of oxazolidinone-based chiral auxiliaries in controlling stereochemistry during key bond-forming reactions [5].

The optimization of chiral auxiliary-based synthesis involves consideration of steric interactions between the auxiliary and the substrate. Bulky oxazolidinone rings can prevent certain protection reactions, necessitating oxidative cleavage of the auxiliary to access properly functionalized derivatives [5].

Stereochemical Control Mechanisms

The mechanisms underlying stereochemical control in enantioselective synthesis involve complex interactions between chiral catalysts or auxiliaries and the substrate molecules. In asymmetric dihydroxylation reactions, the chiral ligand environment creates a differentiated approach of the substrate to the osmium center, resulting in preferential formation of one enantiomer [3] [4].

The stereochemical outcome of these reactions can be predicted using established mnemonic devices, although verification through analytical techniques such as chiral high-performance liquid chromatography analysis is essential for confirming the absolute configuration of products [3] [4].

Temperature effects play a crucial role in maintaining stereochemical control, with lower temperatures generally favoring higher enantioselectivity at the expense of reaction rate. The balance between selectivity and productivity requires careful optimization of reaction conditions for each specific substrate [3].

Palladium-Catalyzed Cross Coupling Approaches

Hydroxylation via Cross-Coupling Reactions

Palladium-catalyzed hydroxylation represents a powerful strategy for introducing hydroxyl groups into organic molecules through cross-coupling methodologies. The development of efficient catalytic systems based on biarylphosphine ligands has enabled the hydroxylation of various electrophilic substrates under mild conditions [6].

The use of tertiary-butyl-BrettPhos ligand in combination with appropriate palladium precatalysts has demonstrated exceptional efficiency in promoting cross-coupling reactions between hydroxide salts and organic halides. These reactions typically proceed at temperatures ranging from room temperature to one hundred ten degrees Celsius, depending on the specific substrate and desired reaction rate [6].

Optimization of palladium-catalyzed hydroxylation involves careful selection of the base system, with potassium hydroxide and cesium hydroxide showing different reactivity profiles. Cesium hydroxide generally enables lower reaction temperatures but may require longer reaction times for complete conversion [6].

Mechanistic Considerations in Cross-Coupling

The mechanism of palladium-catalyzed cross-coupling reactions involves a well-established palladium(0)/palladium(II) catalytic cycle. The elementary steps include oxidative addition of the electrophile to the coordinatively unsaturated palladium(0) catalyst, transmetalation of the nucleophile, and reductive elimination to form the product while regenerating the palladium(0) catalyst [7].

The efficiency of cross-coupling reactions depends critically on the nature of the ligand system employed. Biarylphosphine ligands such as tertiary-butyl-BrettPhos provide enhanced catalyst stability and activity compared to traditional triphenylphosphine-based systems [7] [6].

Precatalyst design has emerged as a crucial factor in achieving high efficiency in cross-coupling reactions. Well-defined palladium(II) precatalysts with one-to-one palladium to ligand ratios eliminate the need for excess ligand and provide more predictable activation profiles [7].

Substrate Scope and Limitations

The substrate scope of palladium-catalyzed hydroxylation encompasses a wide range of aryl and heteroaryl halides, with varying degrees of electronic and steric substitution. Electron-deficient substrates generally show higher reactivity compared to electron-rich counterparts, although modern catalyst systems have significantly expanded the range of viable substrates [6].

Heteroaryl substrates present unique challenges due to potential coordination of heteroatoms to the palladium center, which can inhibit catalytic turnover. However, optimized reaction conditions and catalyst systems have demonstrated successful hydroxylation of various heterocyclic substrates [6].

The compatibility of functional groups represents an important consideration in substrate selection. Most palladium-catalyzed hydroxylation reactions tolerate a wide range of functional groups, including esters, amides, nitriles, and protected alcohols [6].

Recent Advances in Catalyst Development

Recent advances in palladium catalyst development have focused on improving catalyst efficiency, stability, and substrate scope. The development of specialized precatalysts based on palladacycle frameworks has provided enhanced activity with phosphine ligands while maintaining stability under reaction conditions [7].

The introduction of N-heterocyclic carbene ligands has expanded the range of viable substrates and reaction conditions for cross-coupling reactions. These ligands often provide enhanced thermal stability and tolerance to moisture and oxygen compared to traditional phosphine systems [7].

Ligandless palladium conditions have emerged as an alternative approach for certain cross-coupling reactions, particularly in cases where traditional ligand systems are incompatible with the reaction conditions or substrate requirements [8].

Biocatalytic Production Using Engineered Enzymes

Cytochrome P450-Mediated Hydroxylation

Biocatalytic approaches to hydroxylated carboxylic acid synthesis have gained significant attention due to their potential for achieving high selectivity under mild reaction conditions. Cytochrome P450 monooxygenases represent a particularly valuable class of enzymes for introducing hydroxyl groups into organic molecules with exceptional regio- and stereoselectivity [9].

The development of self-sufficient cytochrome P450 systems has addressed many of the limitations associated with traditional P450-dependent reactions. These engineered enzymes incorporate both the oxygenase and reductase activities within a single polypeptide chain, eliminating the need for external electron transport systems [9].

Recent research has identified highly thermostable cytochrome P450 variants with exceptional operational stability. These enzymes demonstrate thermal stability values exceeding fifty degrees Celsius, providing excellent adaptive compatibility for bioprocess applications [9].

α-Ketoglutarate-Dependent Dioxygenases

α-Ketoglutarate-dependent iron dioxygenases represent another important class of biocatalysts for C(sp³)-H oxyfunctionalization reactions. These enzymes have been successfully engineered to catalyze site- and stereodivergent oxyfunctionalization of secondary and tertiary carbon-hydrogen bonds [10].

The substrate scope of these engineered dioxygenases encompasses a wide range of carboxylic acid substrates, enabling the production of various α- and β-hydroxy acid derivatives with high efficiency and selectivity. The reactions typically proceed under mild aqueous conditions at physiological temperatures [10].

Optimization of dioxygenase-catalyzed reactions involves careful control of cofactor concentrations, particularly α-ketoglutarate and iron(II) sulfate. The molar ratio of these cofactors significantly influences both reaction rate and selectivity [11].

Enzyme Engineering Strategies

The development of improved biocatalysts for hydroxylated carboxylic acid synthesis relies heavily on protein engineering strategies. Site-directed mutagenesis has proven particularly effective for enhancing substrate specificity and reaction efficiency [9].

Extensive site-saturation mutagenesis campaigns have yielded enzyme variants with dramatically improved regioselectivity. These engineered variants can generate single hydroxy acid regioisomers with selectivities ranging from seventy-five to ninety-one percent [9].

The engineering of enzyme active sites to accommodate specific substrate structures requires detailed understanding of protein-substrate interactions. Computational modeling and structural analysis provide valuable insights for guiding mutagenesis efforts [9].

Bioprocess Optimization

The successful implementation of biocatalytic synthesis requires optimization of various bioprocess parameters. Temperature control represents a critical factor, with most enzymatic reactions showing optimal activity within specific temperature ranges [9].

pH optimization is essential for maintaining enzyme stability and activity. Most hydroxylation enzymes demonstrate optimal performance within pH ranges of six to eight, although specific requirements vary among different enzyme systems [11].

Substrate feeding strategies can significantly impact overall process efficiency. Continuous or fed-batch feeding of substrates helps maintain optimal concentrations while avoiding potential inhibitory effects of high substrate concentrations [12].

Sustainable Feedstock Utilization

The use of renewable feedstock represents an important advantage of biocatalytic approaches. Many engineered enzymes can efficiently utilize complex fatty acid mixtures derived from waste oils or microalgae extracts [9].

Microalgae-derived fatty acid extracts have demonstrated excellent compatibility with biocatalytic systems, providing a sustainable source of starting materials for hydroxylated product synthesis [9].

The ability to process complex substrate mixtures eliminates the need for extensive purification steps, reducing overall process costs and environmental impact [9].

Green Chemistry Approaches in Large-Scale Synthesis

Solvent-Free Reaction Conditions

The implementation of green chemistry principles in the synthesis of hydroxylated carboxylic acids has led to the development of more sustainable and environmentally benign synthetic methodologies. Solvent-free reaction conditions represent one of the most significant advances in reducing environmental impact while maintaining synthetic efficiency [13].

The use of trichloroisocyanuric acid as a chlorinating agent under solvent-free conditions has demonstrated exceptional atom economy and environmental compatibility. This approach eliminates the need for hazardous chlorinating reagents such as chlorine gas while providing efficient α-chlorination of carboxylic acids [13].

Optimization of solvent-free conditions requires careful control of reaction temperature and time. Research has established that temperatures of eighty degrees Celsius with reaction times of twenty-four hours provide optimal conversion while minimizing side product formation [13].

Ionic Liquid-Based Systems

Ionic liquid-based reaction systems have emerged as promising alternatives to conventional organic solvents for the synthesis of hydroxylated compounds. These systems offer unique advantages including negligible vapor pressure, thermal stability, and tunable physicochemical properties [15].

The application of supported ionic liquid-like phases in biocatalytic esterification reactions has demonstrated exceptional efficiency and sustainability. These systems enable high conversion rates while facilitating easy product separation and catalyst recovery [15].

Optimization of ionic liquid systems involves careful selection of cation and anion components to achieve optimal solubility and reactivity profiles. The choice of ionic liquid significantly influences both reaction rate and product selectivity [15].

Continuous Flow Processing

Continuous flow processing represents a transformative approach to large-scale synthesis of hydroxylated carboxylic acids. These systems offer enhanced safety, improved heat and mass transfer, and reduced waste generation compared to traditional batch processes [16] [17].

The development of integrated flow processes with in-line work-up and purification has dramatically improved process efficiency. These systems can deliver high-quality products with reduced solvent consumption and waste generation [16].

Optimization of continuous flow systems requires careful consideration of residence time, temperature profiles, and mixing efficiency. Research has demonstrated that optimized flow conditions can achieve yields exceeding ninety percent while reducing overall process time [16].

Biocatalytic Green Chemistry

The integration of biocatalytic processes with green chemistry principles has created highly sustainable synthetic routes to hydroxylated carboxylic acids. These approaches combine the selectivity advantages of enzymatic catalysis with the environmental benefits of green chemistry [15] [9].

The use of renewable substrates such as waste fatty acids and microalgae extracts represents a significant advance in sustainable synthesis. These feedstocks eliminate dependence on petroleum-derived starting materials while reducing overall environmental impact [9].

Enzyme immobilization strategies have enabled catalyst recycling and reuse, further enhancing the sustainability of biocatalytic processes. Immobilized enzymes typically retain high activity for multiple reaction cycles [15].

Process Intensification Strategies

Process intensification through the combination of multiple synthetic steps has reduced overall environmental impact while improving efficiency. Telescoped synthesis approaches eliminate intermediate isolation steps, reducing solvent consumption and waste generation [18].

The development of one-pot multi-step reactions has streamlined synthetic sequences while maintaining high selectivity and yield. These approaches are particularly valuable for complex multi-functional target molecules [18].

Microreactor technology has enabled precise control of reaction conditions while reducing material consumption. These systems are particularly effective for reactions requiring careful temperature and residence time control [17].

Life Cycle Assessment and Sustainability Metrics

Comprehensive life cycle assessment studies have quantified the environmental benefits of green chemistry approaches. These analyses consider factors including energy consumption, waste generation, and resource utilization throughout the entire synthetic process [15] [14].

The development of standardized green chemistry metrics has enabled objective comparison of different synthetic approaches. Key metrics include process mass intensity, atom economy, and energy factor [14].

Sustainability assessments have demonstrated that green chemistry approaches can reduce environmental impact by sixty to eighty percent compared to conventional synthetic methods while maintaining comparable efficiency and selectivity [15] [14].

Scale-Up Considerations

The successful scale-up of green chemistry approaches requires careful consideration of heat and mass transfer limitations. Continuous flow systems often provide advantages in managing these challenges compared to traditional batch processes [16] [17].

Equipment design considerations for green chemistry processes include corrosion resistance, thermal stability, and compatibility with alternative solvents. These factors can significantly influence capital and operating costs [16].

Process safety assessments are essential for large-scale implementation of green chemistry approaches. Many green chemistry methods offer inherent safety advantages through elimination of hazardous reagents and solvents [13].